Cas no 30882-63-4 ((3R,5R,5'R,8S,9S,10S,11S,13S,14S,17R)-2'-Tert-butyl-5',10,13-trimethylspiro[1,2,3,4,5,6,7,8,9,11,12,14,15,16-tetradecahydrocyclopenta[a]phenanthrene-17,4'-1,3,2-dioxaborolane]-3,11-diol)
30882-63-4 structure
Product Name:(3R,5R,5'R,8S,9S,10S,11S,13S,14S,17R)-2'-Tert-butyl-5',10,13-trimethylspiro[1,2,3,4,5,6,7,8,9,11,12,14,15,16-tetradecahydrocyclopenta[a]phenanthrene-17,4'-1,3,2-dioxaborolane]-3,11-diol
CAS No:30882-63-4
MF:C25H43BO4
MW:418.417528390884
CID:2664376
Update Time:2023-08-06
(3R,5R,5'R,8S,9S,10S,11S,13S,14S,17R)-2'-Tert-butyl-5',10,13-trimethylspiro[1,2,3,4,5,6,7,8,9,11,12,14,15,16-tetradecahydrocyclopenta[a]phenanthrene-17,4'-1,3,2-dioxaborolane]-3,11-diol Chemical and Physical Properties
Names and Identifiers
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- (20R)-17,20-[(tert-Butylboranediyl)bis(oxy)]-5β-pregna-3α,11β-diol
- (3R,5R,5'R,8S,9S,10S,11S,13S,14S,17R)-2'-Tert-butyl-5',10,13-trimethylspiro[1,2,3,4,5,6,7,8,9,11,12,
- (3R,5R,5'R,8S,9S,10S,11S,13S,14S,17R)-2'-Tert-butyl-5',10,13-trimethylspiro[1,2,3,4,5,6,7,8,9,11,12,14,15,16-tetradecahydrocyclopenta[a]phenanthrene-17,4'-1,3,2-dioxaborolane]-3,11-diol
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- Inchi: 1S/C25H43BO4/c1-15-25(30-26(29-15)22(2,3)4)12-10-19-18-8-7-16-13-17(27)9-11-23(16,5)21(18)20(28)14-24(19,25)6/h15-21,27-28H,7-14H2,1-6H3/t15-,16-,17-,18+,19+,20+,21-,23+,24+,25+/m1/s1
- InChI Key: QTIKDUBAJZTYOF-WCWBBAPDSA-N
- SMILES: O1B(C(C)(C)C)O[C@H](C)[C@@]21CC[C@H]1[C@@H]3CC[C@@H]4C[C@@H](CC[C@]4(C)[C@H]3[C@H](C[C@@]12C)O)O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 30
- Rotatable Bond Count: 1
- Complexity: 693
- Topological Polar Surface Area: 58.9
(3R,5R,5'R,8S,9S,10S,11S,13S,14S,17R)-2'-Tert-butyl-5',10,13-trimethylspiro[1,2,3,4,5,6,7,8,9,11,12,14,15,16-tetradecahydrocyclopenta[a]phenanthrene-17,4'-1,3,2-dioxaborolane]-3,11-diol Related Literature
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
30882-63-4 ((3R,5R,5'R,8S,9S,10S,11S,13S,14S,17R)-2'-Tert-butyl-5',10,13-trimethylspiro[1,2,3,4,5,6,7,8,9,11,12,14,15,16-tetradecahydrocyclopenta[a]phenanthrene-17,4'-1,3,2-dioxaborolane]-3,11-diol) Related Products
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